STARBURST (PAMAM) DENDRIMER, GENERATION 10,5 WT. per cent SOLUTION IN METHYL ALCOHOL
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Drug Delivery
Due to their well-defined structure and controllable size, PAMAM dendrimers can encapsulate therapeutic drugs within their internal cavities. This ability allows for targeted drug delivery to specific cells or tissues, potentially reducing side effects and improving treatment efficacy. [Source: "Dendrimers for Drug Delivery: A Review" National Institutes of Health (.gov) ]
The surface of PAMAM dendrimers can be functionalized with targeting moieties (specific molecules that bind to receptors on cells). This functionalization allows for the dendrimer-drug conjugate to specifically bind to diseased cells, enhancing drug delivery to the target site. [Source: "Dendrimer-Based Drug Delivery Systems: From Design to Clinical Applications" Wiley Online Library ]
Gene Delivery
PAMAM dendrimers can be used as carriers for gene therapy. They can complex with DNA or RNA molecules, protecting them from degradation and facilitating their delivery into cells. This approach holds promise for treating genetic diseases by introducing functional genes to replace defective ones. [Source: "Dendrimers for Gene Delivery" Royal Society of Chemistry ]
Similar to drug delivery, the surface of PAMAM dendrimers can be modified to target specific cell types for gene delivery, improving the therapeutic potential of gene therapy. [Source: "Polyamidoamine (PAMAM) Dendrimers: From Biomedicine to Oncology" Molecules journal ]
Imaging
PAMAM dendrimers can be used as contrast agents for medical imaging techniques like magnetic resonance imaging (MRI). By attaching MRI contrast agents to the dendrimer surface, researchers can improve the sensitivity and resolution of MRI scans. [Source: "Dendrimers as Nanocarriers for Contrast Agents in Magnetic Resonance Imaging (MRI)" MDPI ]
Dendrimers can also be functionalized with fluorescent molecules for use in optical imaging techniques. This allows for visualization of specific biological processes or targeting of specific tissues within the body. [Source: "Dendrimers: Towards Cancer Diagnosis and Therapy" Drug Discovery Today ]
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